Cas no 1021132-95-5 (2-{[4-(benzenesulfonyl)-2-(4-methylphenyl)-1H-imidazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-{[4-(benzenesulfonyl)-2-(4-methylphenyl)-1H-imidazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
• CAS No: 1021132-95-5
• MF: C₂₂H₂₃N₃O₄S₂
• MW: 457.565722703934
• CID: 6120108
• PubChem ID: 42111213
• Update Time: 2025-07-16

2-{[4-(benzenesulfonyl)-2-(4-methylphenyl)-1H-imidazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(benzenesulfonyl)-2-(4-methylphenyl)-1H-imidazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
• 2-[[5-(benzenesulfonyl)-2-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl]-1-morpholin-4-ylethanone
• AKOS002329838
• 1021132-95-5
• F5112-0065
• 1-morpholino-2-((4-(phenylsulfonyl)-2-(p-tolyl)-1H-imidazol-5-yl)thio)ethanone

• Inchi： 1S/C22H23N3O4S2/c1-16-7-9-17(10-8-16)20-23-21(30-15-19(26)25-11-13-29-14-12-25)22(24-20)31(27,28)18-5-3-2-4-6-18/h2-10H,11-15H2,1H3,(H,23,24)
• InChI Key： MVXVTROJZFDPNO-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CSC1=C(S(C2=CC=CC=C2)(=O)=O)NC(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 457.11299857g/mol
• Monoisotopic Mass: 457.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[4-(benzenesulfonyl)-2-(4-methylphenyl)-1H-imidazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one

Comprehensive Analysis of 2-{[4-(Benzenesulfonyl)-2-(4-methylphenyl)-1H-imidazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 1021132-95-5)

2-{[4-(Benzenesulfonyl)-2-(4-methylphenyl)-1H-imidazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 1021132-95-5) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a benzenesulfonyl moiety, a 4-methylphenyl substituent, and a morpholin-4-yl ethanone segment. Its intricate structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and signal transduction pathways.

The compound's imidazole core is a critical pharmacophore found in many bioactive molecules, contributing to its potential therapeutic applications. Researchers are particularly interested in its sulfanyl linkage, which may enhance binding affinity to biological targets. Recent studies have explored its role in modulating protein-protein interactions, a hot topic in precision medicine. With the rise of AI-driven drug discovery, compounds like 1021132-95-5 are being screened virtually to accelerate development timelines.

From a synthetic chemistry perspective, the preparation of 2-{[4-(benzenesulfonyl)-2-(4-methylphenyl)-1H-imidazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one involves multi-step reactions, including sulfonylation and nucleophilic substitution. Its CAS No. 1021132-95-5 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers. The compound's solubility in organic solvents like DMSO and its stability under physiological conditions are key factors in its experimental utility.

In the context of green chemistry, efforts are underway to optimize the synthesis of this compound using catalytic methods to reduce waste. This aligns with the growing demand for sustainable pharmaceutical production. Additionally, its potential applications in cancer research and neurodegenerative diseases have sparked interest, as these areas dominate current biomedical queries. Computational models predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, further boosting its profile.

The structural complexity of 1021132-95-5 also makes it a valuable tool for chemical biology studies. Its ability to interact with thiol-containing proteins has implications for redox regulation, a field gaining traction due to its connection to aging and metabolic disorders. Patent literature suggests proprietary modifications of this scaffold for enhanced efficacy, reflecting its commercial potential.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, ensuring purity and batch consistency—a priority for regulatory compliance. As personalized medicine advances, derivatives of 2-{[4-(benzenesulfonyl)-2-(4-methylphenyl)-1H-imidazol-5-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one may contribute to tailored therapies, addressing unmet medical needs highlighted in recent healthcare forums.

In summary, CAS No. 1021132-95-5 represents a nexus of innovation across multiple disciplines. Its versatility underscores the importance of heterocyclic chemistry in modern science, while its research trajectory mirrors trends in high-throughput screening and molecular docking. Continued exploration of this compound will likely yield insights into novel therapeutic mechanisms, solidifying its place in the next generation of bioactive agents.